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Compound of Interest

Compound Name: 17-Methylpentacosanoyl-CoA

Cat. No.: B15546021

An In-depth Technical Guide to 17-
Methylpentacosanoyl-CoA

This technical guide provides a comprehensive overview of 17-Methylpentacosanoyl-CoA, a
methylated very-long-chain fatty acyl-CoA. Given the limited direct research on this specific
molecule, this document synthesizes information from closely related branched-chain and very-
long-chain fatty acyl-CoAs to offer insights for researchers, scientists, and drug development
professionals.

Molecular Profile

While a specific CAS number for 17-Methylpentacosanoyl-CoA is not publicly available, its
fundamental molecular characteristics can be inferred from similar long-chain acyl-CoA

molecules.
Property Value
Molecular Formula C47H86N7017P3S
Molecular Weight Approximately 1147.2 g/mol
Class Fatty Acyl-CoA
Chain Length 26 carbons (including methyl branch)
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Biological Significance and Signaling Pathway

Very-long-chain and branched-chain fatty acyl-CoAs are recognized as important signaling
molecules and metabolic intermediates. A key signaling pathway they participate in is the
activation of the Peroxisome Proliferator-Activated Receptor alpha (PPARQ), a nuclear receptor
that plays a crucial role in lipid metabolism.

The activation of PPARa by ligands such as 17-Methylpentacosanoyl-CoA initiates a cascade
of events leading to the upregulation of genes involved in fatty acid oxidation. This is
particularly important for the metabolism of potentially toxic branched-chain fatty acids.
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PPARa Activation by Branched-Chain Fatty Acyl-CoAs

Cellular Compartment
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17-Methylpentacosanoyl-CoA Ligand Binding BN inactive PPARGIRXR & Translocation Active PPARA/RXR inding el a Activation
(or other BCFA-CoA) Heterodimer b Heterodimer esi

Extracellular

Synthesis Workflow

17-Methylpentacosanoic Acid

Activation to Acyl-AMP
(with Acyl-CoA Synthetase)

Thioesterification with Coenzyme A

17-Methylpentacosanoyl-CoA

Purification by HPLC

Analysis by LC-MS/MS
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LC-MS/MS Analysis Workflow

Biological Sample or Solid-Phase or Reverse-Phase HPLC
Synthetic Product Liquid-Liquid Extraction - Separation

Electrospray lonization Tandem Mass Spectrometry Quantification and
(ESI) - (MS/MS) Identification

Click to download full resolution via product page

¢ To cite this document: BenchChem. [17-Methylpentacosanoyl-CoA CAS number and
molecular formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15546021#17-methylpentacosanoyl-coa-cas-

number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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